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Introduction
N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity that can form during the

synthesis, formulation, or storage of methylphenidate, a widely used medication for Attention

Deficit Hyperactivity Disorder (ADHD).[1] Due to the classification of many nitrosamines as

probable human carcinogens, regulatory agencies worldwide require stringent control of these

impurities in pharmaceutical products.[2][3] This document provides detailed application notes

and protocols for the sensitive and accurate testing of N-Nitrosomethylphenidate in

pharmaceutical matrices. The methodologies described are based on established analytical

techniques for nitrosamine analysis, primarily Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and

adhere to the validation principles outlined in the ICH Q2(R1) guideline.[4][5]
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The detection of N-nitrosamine impurities at trace levels requires highly sensitive and selective

analytical methods. LC-MS/MS and GC-MS are the most commonly employed techniques for

this purpose.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often the preferred

method for the analysis of a wide range of nitrosamines, including those that are less volatile or

thermally labile.[4] It offers excellent sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a robust technique for the

analysis of volatile and semi-volatile nitrosamines.[2] For enhanced selectivity and to meet the

low detection limits required, tandem mass spectrometry (GC-MS/MS) is often employed.[2]

Experimental Protocols
LC-MS/MS Method for N-Nitrosomethylphenidate
Analysis
This protocol provides a general procedure for the quantification of N-Nitrosomethylphenidate
in a drug product matrix.

1.1. Sample Preparation

Accurately weigh a portion of crushed tablets equivalent to 100 mg of the active

pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

Add 5.0 mL of a suitable solvent, such as dichloromethane (DCM) or methanol.[6]

Vortex the mixture for 5 minutes to ensure thorough dispersion.

Sonicate the sample for 10 minutes to facilitate the extraction of NMPH.

Centrifuge the sample at 4000 rpm for 5 minutes to pellet insoluble excipients.[6]

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

1.2. Chromatographic Conditions (Illustrative)
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Parameter Value

Column
Agilent Poroshell® C8 (50 × 3 mm, 2.7 μm) or

equivalent[7]

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 95% B over 10 minutes, hold for 2

minutes, then return to initial conditions

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

1.3. Mass Spectrometry Conditions (Illustrative)

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Precursor Ion (Q1) 263.1 m/z[7]

Product Ions (Q3) 232.1 m/z (Quantifier), 129.1 m/z (Qualifier)[7]

Collision Energy Optimized for NMPH fragmentation

Dwell Time 100 ms

1.4. Method Validation Parameters (as per ICH Q2(R1))

The analytical method should be validated to demonstrate its suitability for the intended

purpose.[5] Key validation parameters are summarized in the table below.
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Validation Parameter Purpose
Typical Acceptance
Criteria

Specificity/Selectivity

To ensure the signal is

unequivocally from the target

analyte, free from interference.

[4][5]

Peak purity, resolution > 2

between adjacent peaks.[4]

Limit of Detection (LOD)

The lowest amount of analyte

that can be detected but not

necessarily quantitated.[4]

Signal-to-Noise (S/N) ratio of

~3.[4]

Limit of Quantitation (LOQ)

The lowest amount of analyte

that can be quantitatively

determined with suitable

precision and accuracy.[4]

S/N ratio of ~10; recovery and

precision criteria met.

Linearity

The ability to elicit test results

that are directly proportional to

the concentration of the

analyte.

Correlation coefficient (r²) ≥

0.99.

Accuracy
The closeness of the test

results to the true value.

Recovery of 80-120% for

spiked samples.

Precision (Repeatability &

Intermediate Precision)

The degree of scatter between

a series of measurements

obtained from multiple

samplings of the same

homogeneous sample.

Relative Standard Deviation

(RSD) ≤ 15%.

Robustness

The capacity to remain

unaffected by small, but

deliberate variations in method

parameters.[5]

No significant impact on results

with minor changes in

conditions.

Quantitative Data Summary (Illustrative)

The following table presents illustrative performance data for a validated nitrosamine analysis

method. Specific values for N-Nitrosomethylphenidate should be established during method
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validation.

Parameter Illustrative Value

LOD 0.05 ng/mL

LOQ 0.15 ng/mL

Linearity Range 0.15 - 50 ng/mL

Correlation Coefficient (r²) > 0.995

Accuracy (Recovery) 90 - 110%

Precision (RSD) < 10%

GC-MS/MS Method for N-Nitrosomethylphenidate
Analysis
This protocol provides a general procedure for the analysis of volatile nitrosamines and can be

adapted for NMPH.

2.1. Sample Preparation

The sample preparation procedure is similar to the LC-MS/MS method, using a volatile solvent

like dichloromethane.

2.2. GC Conditions (Illustrative)
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Parameter Value

Column Agilent J&W DB-624 UI or equivalent

Inlet Temperature 250 °C

Injection Mode Splitless

Oven Program
40 °C (hold 2 min), ramp to 240 °C at 15 °C/min,

hold 5 min

Carrier Gas Helium

Flow Rate 1.2 mL/min

2.3. MS Conditions (Illustrative)

Parameter Value

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor/Product Ions To be determined for NMPH

Collision Energy Optimized for NMPH fragmentation

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of Nitrosamine-Induced Carcinogenesis

Nitrosamines, including NMPH, are generally not directly carcinogenic. They require metabolic

activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to form reactive

electrophilic species.[8][9] These reactive metabolites can then form adducts with DNA, leading

to mutations and potentially initiating cancer.[8][10]
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General Signaling Pathway of Nitrosamine Carcinogenesis
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Caption: General metabolic activation and carcinogenic pathway of nitrosamines.
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Experimental Workflow for N-Nitrosomethylphenidate Testing

The following diagram illustrates the logical flow of the analytical procedure for testing NMPH in

pharmaceutical products.
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Experimental Workflow for N-Nitrosomethylphenidate Testing
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Caption: Step-by-step workflow for the analysis of N-Nitrosomethylphenidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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